Cas no 2137757-34-5 (1-Propanone, 1-(3a-aminooctahydro-1H-indol-1-yl)-3-methoxy-)

• Product Name: 1-Propanone, 1-(3a-aminooctahydro-1H-indol-1-yl)-3-methoxy-
• CAS No: 2137757-34-5
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 5298029
• Update Time: 2025-10-23

1-Propanone, 1-(3a-aminooctahydro-1H-indol-1-yl)-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(3a-aminooctahydro-1H-indol-1-yl)-3-methoxy-

• Inchi： 1S/C12H22N2O2/c1-16-9-5-11(15)14-8-7-12(13)6-3-2-4-10(12)14/h10H,2-9,13H2,1H3
• InChI Key： RDLWVFXMGMRQCW-UHFFFAOYSA-N
• SMILES： C(N1C2C(N)(CCCC2)CC1)(=O)CCOC

Additional information on 1-Propanone, 1-(3a-aminooctahydro-1H-indol-1-yl)-3-methoxy-

Chemical Compound CAS No. 2137757-34-5: 1-Propanone, 1-(3a-Aminooctahydro-1H-indol-1-yl)-3-methoxy

The chemical compound with CAS No. 2137757-34-5, commonly referred to as 1-Propanone, 1-(3a-Aminooctahydro-1H-indol-1-yl)-3-methoxy, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a propanone group, an indole ring system, and a methoxy substituent. The indole moiety is particularly notable for its role in various biological activities, making this compound a subject of interest in drug discovery and development.

Recent studies have highlighted the potential of 1-Propanone, 1-(3a-Aminooctahydro-1H-indol-1-yl)-3-methoxy in modulating cellular signaling pathways. Researchers have found that this compound exhibits selective binding to certain receptors, which could be pivotal in the treatment of various diseases. For instance, its ability to interact with G-protein coupled receptors (GPCRs) has been explored in the context of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the indole ring through a Friedländer synthesis and subsequent functionalization to introduce the propanone and methoxy groups. The Friedländer synthesis is a well-established method for constructing indole derivatives, and its application here ensures the structural integrity of the molecule.

One of the most promising applications of CAS No. 2137757-34-5 lies in its potential as a lead compound for drug development. Preclinical studies have demonstrated that this compound exhibits moderate bioavailability and favorable pharmacokinetic profiles. Furthermore, its ability to cross the blood-brain barrier makes it a candidate for treating central nervous system disorders.

Another area of interest is the compound's role in enzyme inhibition. Recent research has shown that 1-Propanone, 1-(3a-Aminooctahydro-1H-indol-1-yl)-3-methoxy can inhibit certain kinases involved in cell proliferation and apoptosis. This property suggests its potential use in anticancer therapies, where targeted kinase inhibition is a key strategy.

In terms of structural analysis, the compound's indole ring contributes significantly to its stability and reactivity. The presence of an amino group at position 3a adds to its versatility, enabling interactions with various biological targets. Additionally, the methoxy group at position 3 enhances solubility and may play a role in modulating pharmacokinetics.

The development of analogs based on this compound has also been explored to optimize its therapeutic potential. By modifying substituents on the indole ring or altering the propanone group, researchers aim to enhance efficacy while minimizing adverse effects. These efforts are part of a broader trend toward personalized medicine, where drugs are tailored to specific genetic or molecular profiles.

From an environmental perspective, understanding the degradation pathways of CAS No. 2137757-34-5 is crucial for assessing its ecological impact. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation through oxidative mechanisms. This knowledge is essential for ensuring sustainable practices in chemical manufacturing and disposal.

In conclusion, 1-Propanone, 1-(3a-Aminooctahydro-1H-indol-1-yl)-3-methoxy represents a significant advancement in organic chemistry with diverse applications across pharmacology and materials science. Its unique structure and biological activity make it a valuable tool for researchers seeking innovative solutions to complex health challenges.